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Compound of Interest

Compound Name: PQM-164

Cat. No.: B15616983 Get Quote

Disclaimer: No official Safety Data Sheet (SDS) for PQM-164 is publicly available. This

document provides essential, immediate safety and logistical information based on general

laboratory safety protocols for handling novel chemical compounds of unknown toxicity. The

guidance is intended for researchers, scientists, and drug development professionals. Always

supplement these guidelines with a thorough risk assessment for your specific experimental

conditions.

PQM-164 is a novel N-aryl-cinnamoyl-hydrazone hybrid with potential applications as a

neuroprotective agent.[1][2] As a research chemical, its toxicological properties have not been

fully characterized. Therefore, it is imperative to handle PQM-164 with a high degree of caution,

assuming it is potentially hazardous.

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the first line of defense against potential exposure to

PQM-164. The following table summarizes the required PPE for various laboratory operations

involving this compound.
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Operation Required Personal Protective Equipment

Weighing and Aliquoting (Solid Form)

- Standard laboratory coat or gown- Nitrile

gloves (double-gloving recommended)- Safety

glasses with side shields or chemical splash

goggles- N95 or higher-rated respirator (if

handling outside a fume hood)

Solution Preparation and Handling

- Standard laboratory coat or gown- Nitrile

gloves- Chemical splash goggles- Work should

be performed in a certified chemical fume hood

Cell Culture and In Vitro Assays

- Laboratory coat- Nitrile gloves- Safety glasses-

Work should be performed in a biological safety

cabinet (BSC)

Spill Cleanup

- Chemical-resistant coveralls- Double nitrile

gloves- Chemical splash goggles and face

shield- Air-purifying respirator with appropriate

cartridges

Operational Plan: Handling and Storage
Adherence to a strict operational plan is crucial to minimize the risk of exposure and ensure the

integrity of the compound.

2.1. Engineering Controls:

All work involving solid PQM-164 or its concentrated solutions should be conducted in a

certified chemical fume hood to prevent inhalation of dust or vapors.

A biological safety cabinet (BSC) should be used for cell culture applications to maintain

sterility and protect the user.

An eyewash station and safety shower must be readily accessible in the laboratory.

2.2. Handling Procedures:
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Preparation: Before handling PQM-164, ensure all necessary PPE is donned correctly.

Prepare the work area by covering it with absorbent, disposable bench paper.

Weighing: Weigh the solid compound in a chemical fume hood. Use anti-static weighing

paper or a tared container to prevent dispersal of the powder.

Dissolving: Add the solvent to the solid PQM-164 slowly and carefully to avoid splashing. If

sonication is required, ensure the vial is securely capped.

Storage: Store PQM-164 in a tightly sealed, clearly labeled container. It should be stored in a

cool, dry, and dark place, away from incompatible materials such as strong oxidizing agents.

2.3. Experimental Workflow for Handling PQM-164
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Preparation

Handling

Post-Handling

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh Solid PQM-164

Dissolve in Solvent

Aliquot for Experiments

Store Stock Solutions

Decontaminate Work Area

Dispose of Waste
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Waste Generation

Waste Collection & Segregation

Final Disposal

Contaminated Solid Waste
(Gloves, Paper, etc.)

Labeled Hazardous
Solid Waste Container

PQM-164 Solutions
& Liquid Media

Labeled Hazardous
Liquid Waste Container

Contaminated Sharps
(Needles, etc.)

Labeled Hazardous
Sharps Container

Store in Satellite
Accumulation Area

Arrange for Professional
Hazardous Waste Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15616983#personal-protective-equipment-for-
handling-pqm-164]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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